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Compound of Interest

Compound Name: Caffeidine Acid-d9

Cat. No.: B1157342

Get Quote

Executive Summary
Immediate Action Required: Caffeidine Acid-d9 is a stable isotope-labeled research standard.

While it is not radioactive, it must be treated as a bioactive hazardous chemical waste.

Primary Hazard: Pharmacologically active impurity (Caffeine metabolite); Potential Irritant.

Disposal Class: Organic Chemical Waste (Non-Halogenated).

Key Prohibition: Do NOT dispose of down the drain or in general trash.

Deuterium Note: The "d9" designation indicates stable deuterium labeling. It requires no

Nuclear Regulatory Commission (NRC) oversight but should be logged out of inventory due

to high replacement cost.

Chemical Profile & Hazard Assessment
To ensure proper segregation, one must understand the chemical behavior of the analyte.
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Property Specification Operational Implication

Compound Name Caffeidine Acid-d9
Label as "Caffeidine Acid

(Deuterated)"

Chemical Class Imidazole Carboxylic Acid

Amphoteric: Contains both

basic (amine) and acidic

(carboxyl) groups.

CAS Number 54536-15-1 (Unlabeled)

Use unlabeled CAS for waste

profiling if specific isotope CAS

is unavailable.

Isotope Type Stable (Deuterium, ^2H)

Non-Radioactive. Dispose via

standard chemical waste

streams.

Solubility Water, Methanol, DMSO
Rinse vials with Methanol or

DMSO for recovery/cleaning.

RCRA Status Non-Listed (Characteristic)

Treat as Toxic/Irritant waste

(unless mixed with listed

solvents).

Scientific Context: The "d9" Factor
Researchers often confuse stable isotopes (Deuterium, Carbon-13) with radioisotopes (Tritium,

Carbon-14). Caffeidine Acid-d9 contains deuterium, where hydrogen atoms are replaced by

heavy hydrogen. This increases the molecular weight but does not alter the chemical toxicity or

flammability profile. Therefore, it does not require decay-in-storage or radiological waste bins.

Decision Logic & Workflow
The following diagram outlines the critical decision points for disposing of Caffeidine Acid-d9,

ensuring compliance with EPA regulations and laboratory safety standards.
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Waste Generation:
Caffeidine Acid-d9
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Figure 1: Decision matrix for separating liquid stock solutions from solid debris and empty

containers.

Detailed Disposal Protocols
Protocol A: Liquid Waste (Stock Solutions & Rinsate)
Context: Used for expired stock solutions or HPLC waste containing Caffeidine Acid-d9.

Segregation:

Determine the primary solvent.

Scenario 1 (Methanol/Acetonitrile/DMSO): Dispose in Non-Halogenated Organic Waste

carboy.

Scenario 2 (Dichloromethane/Chloroform): Dispose in Halogenated Organic Waste carboy.

Why? Mixing halogenated and non-halogenated solvents significantly increases

incineration costs and can cause dangerous reactions in bulk storage.

Neutralization (If Synthesis Waste):

If the waste is from the synthesis of Caffeidine Acid (via alkaline hydrolysis of caffeine),

check pH.

If pH > 9, neutralize with dilute acetic acid to pH 6-8 before adding to organic solvent

waste to prevent exothermic reactions in the drum.

Labeling:

Tag the container with the full chemical name: "Caffeidine Acid-d9 solution."

Check hazard boxes: "Toxic," "Irritant," and "Flammable" (if organic solvent is present).

Protocol B: Solid Waste (Vials & Contaminated Debris)
Context: Disposal of the expensive "d9" standard vials after use.
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Triple Rinse (The "P-Listed" Standard):

Although Caffeidine Acid is not strictly P-listed (acutely toxic), best practice for bioactive

standards is the Triple Rinse Rule.

Add ~1-2 mL of compatible solvent (e.g., Methanol) to the vial. Cap and vortex.

Transfer rinsate to the Liquid Waste container (Protocol A).

Repeat 3 times.

Vial Disposal:

Once triple-rinsed, the vial is legally considered "RCRA Empty."

Deface the label using a permanent marker to obscure the chemical name.

Dispose of the glass vial in the Broken Glass/Sharps container, not the biohazard bin

(unless biological fluids were introduced).

Debris (Gloves/Wipes):

Collect gloves and wipes contaminated with the substance in a clear hazardous waste

bag.

Label as "Solid Debris contaminated with Trace Organics."

Regulatory Compliance & Storage
Storage Compatibility
Caffeidine Acid is an imidazole derivative. It contains nitrogenous bases.

DO Store With: Organic solvents, weak bases.

DO NOT Store With: Strong Oxidizers (e.g., Nitric Acid, Peroxides) or Strong Acids.

Risk:[1][2][3] Potential for exothermic reaction or formation of nitrogen oxides.
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EPA/RCRA Classification
Waste Code: Not specifically listed (Not P or U listed).

Determination: Hazardous Waste by Characteristic.

If in flammable solvent: D001 (Ignitable).

If pure substance: Manage as Toxic/Irritant (State-specific codes may apply, e.g.,

California "Toxic" waste).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Standard Operating Procedure: Disposal of Caffeidine
Acid-d9]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1157342/docs#standard-operating-procedure-
disposal-of-caffeidine-acid-d9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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